N-(4-fluorophenyl)-2-[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]acetamide
• InChI: InChI=1S/C18H15FN2O3/c1-23-16-4-2-3-12(9-16)17-10-15(21-24-17)11-18(22)20-14-7-5-13(19)6-8-14/h2-10H,11H2,1H3,(H,20,22)
• InChI Key: GYUDYGKECSSZMI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC(=NO2)CC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C18H15FN2O3
• Molecular Weight: 326.3 g/mol

Description

N-(4-fluorophenyl)-2-[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]acetamide, or 4F-5M-OA, is a small molecule that has been studied for its potential applications in a variety of scientific fields. It is a synthetic compound that has been used in numerous studies for its unique properties, including its ability to act as a ligand, a chelating agent, and an inhibitor. 4F-5M-OA has been studied for its potential applications in medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

4F-5M-OA has been studied for its potential applications in a variety of scientific fields. In medicinal chemistry, 4F-5M-OA has been studied for its potential use as an inhibitor of cyclooxygenase-2 (COX-2). In biochemistry, 4F-5M-OA has been studied for its potential use as a ligand for metal ions, such as copper and zinc. In pharmacology, 4F-5M-OA has been studied for its potential use as an inhibitor of the enzyme acetylcholinesterase.

Mechanism of Action

The mechanism of action of 4F-5M-OA is not fully understood, but it is believed to involve several different pathways. In medicinal chemistry, it is believed that 4F-5M-OA acts as an inhibitor of COX-2 by binding to the active site of the enzyme and preventing it from catalyzing the reaction. In biochemistry, it is believed that 4F-5M-OA acts as a ligand for metal ions by forming a coordination complex with the metal ion. In pharmacology, it is believed that 4F-5M-OA acts as an inhibitor of acetylcholinesterase by binding to the active site of the enzyme and preventing it from catalyzing the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4F-5M-OA are not fully understood, but it is believed to have a variety of effects. In medicinal chemistry, it is believed that 4F-5M-OA may have anti-inflammatory and analgesic effects. In biochemistry, it is believed that 4F-5M-OA may have chelating effects on metal ions, such as copper and zinc. In pharmacology, it is believed that 4F-5M-OA may have an effect on the nervous system, such as an inhibition of acetylcholinesterase.

Advantages and Limitations for Lab Experiments

The advantages of using 4F-5M-OA in laboratory experiments include its relatively low cost and ease of synthesis. Additionally, 4F-5M-OA is a small molecule, which makes it easier to study in laboratory experiments. The limitations of using 4F-5M-OA in laboratory experiments include the lack of information regarding its biochemical and physiological effects, as well as its potential toxicity.

Future Directions

The potential future directions for 4F-5M-OA include further research into its biochemical and physiological effects, as well as its potential toxicity. Additionally, further research into its potential applications in medicinal chemistry, biochemistry, and pharmacology is warranted. Finally, further research into its potential use as a ligand for metal ions, such as copper and zinc, is also needed.

Synthesis Methods

The synthesis of 4F-5M-OA is relatively straightforward. It is synthesized by reacting 4-fluorophenylacetic acid with 5-(3-methoxyphenyl)-1,2-oxazol-3-yl acetamide. The reaction is carried out in the presence of a base, such as sodium carbonate, and a solvent, such as ethyl acetate. The reaction is typically carried out at room temperature and the product is isolated by filtration. The product can then be purified by recrystallization.